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Compound of Interest

Compound Name: Ceftazidime pentahydrate

Cat. No.: B7887694

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the preparation, sterilization, and
storage of ceftazidime pentahydrate solutions for standard laboratory applications, including
microbiology and cell culture. Ceftazidime is a third-generation cephalosporin antibiotic with a
broad spectrum of activity against Gram-positive and Gram-negative bacteria, including
Pseudomonas aeruginosa.[1][2][3] Proper solution preparation is critical for ensuring the
antibiotic's stability and efficacy in experimental settings. This note includes quantitative data
on solubility and stability, step-by-step methodologies, and a visual workflow to ensure
accuracy and reproducibility.

Quantitative Data Summary

The physical and chemical properties of ceftazidime pentahydrate are essential for preparing
accurate and stable solutions.

Table 1: Solubility of Ceftazidime Pentahydrate
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Solvent Solubility Reference
Water 0.028 mg/mL to 360 mg/L [415]
Phosphate-Buffered Saline
Approx. 5 mg/mL [6]
(PBS, pH 7.2)
Acidic and Alkali Solvents Soluble [3]
Ethanol 0.2 mg/mL [5]
DMSO 0.2 mg/mL [5]

Note: Commercial formulations for injection often contain sodium carbonate (approx. 118 mg/qg)
or L-arginine (349 mg/qg) to facilitate dissolution in water, achieving much higher concentrations
(e.g., 90-170 mg/mL).[7][8][9] When using pure ceftazidime pentahydrate powder, solubility in
neutral agueous buffers may be limited.

Table 2: Stability of Reconstituted Ceftazidime Solutions

Storage Condition Duration Stability Reference

Room Temperature

Up to 12-24 hours <10% degradation [10][11][12]
(15-25°C)

Refrigerated (2-8°C) Up to 7 days Stable [8][10][13]

Stable (in Sterile
Frozen (-20°C) Up to 3 months o [12]
Water for Injection)

In Solvent (-80°C) Up to 6 months Stable [2]

Note: Stability can be pH-dependent, with maximum stability observed between pH 4.5 and
6.5.[13] Solutions tend to darken over time, but within the recommended storage periods, this
does not typically affect potency.[12]

Experimental Protocols

These protocols detail the preparation of stock and working solutions of ceftazidime
pentahydrate for general lab use.
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Materials and Equipment

o Ceftazidime Pentahydrate powder (MW: 636.65 g/mol )[1][7]

» Sterile, nuclease-free water or desired aqueous buffer (e.g., PBS)
e Analytical balance

 Sterile conical tubes (15 mL and 50 mL)

» Vortex mixer

» Sterile disposable syringes

 Sterile syringe filters (0.22 um pore size)

o Pipettes and sterile tips

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of a 10 mg/mL Ceftazidime Stock
Solution

This protocol is a standard method for creating a concentrated stock solution that can be
diluted for various experimental needs.

Calculations: The molecular weight of ceftazidime pentahydrate is 636.65 g/mol . To prepare
a solution with a specific molarity or to account for the water content, use the following formula:
Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

e Weighing: In a sterile microcentrifuge tube or on weighing paper, carefully weigh out 100 mg
of ceftazidime pentahydrate powder using an analytical balance.

 Dissolution: Transfer the powder to a sterile 15 mL conical tube. Add 10 mL of sterile water or
PBS (pH 7.2) to the tube. For aqueous solutions, direct dissolution can be performed in the
buffer.[6]
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e Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. The solution should be clear and range from light yellow to amber.[7][8] If
dissolution is difficult, gentle warming or sonication can be used, but avoid excessive heat.

 Sterilization: Draw the entire solution into a sterile syringe. Attach a 0.22 um sterile syringe
filter to the tip.[2]

» Aliquoting and Storage: Dispense the sterilized solution into sterile, labeled cryovials in
appropriate aliquot volumes to avoid repeated freeze-thaw cycles. Store the stock solution
aliquots at -20°C for up to 3 months or at -80°C for up to 6 months.[2][12] For short-term use,
the solution can be stored at 2-8°C for up to 7 days.[10]

Protocol 2: Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution to the final concentration required
for the experiment (e.qg., for antimicrobial susceptibility testing or as a cell culture supplement).

» Thawing: Thaw a single aliquot of the 10 mg/mL stock solution at room temperature or on
ice.

e Calculation of Dilution: Use the formula C1V1 = C2V2 to determine the volume of stock
solution needed.

[e]

C1 = Concentration of stock solution (10 mg/mL)

V1 = Volume of stock solution to be determined

o

o C2 = Desired final concentration (e.g., 100 pg/mL)

[e]

V2 = Final volume of working solution (e.g., 10 mL)

[e]

Example: To make 10 mL of a 100 pg/mL solution: V1 = (100 pg/mL x 10 mL) / 10,000
pg/mL = 0.1 mL (or 100 pL)

e Dilution: In a sterile tube, add 9.9 mL of the desired sterile medium or buffer. Add 100 pL of
the 10 mg/mL stock solution.
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e Mixing and Use: Mix the working solution thoroughly by gentle inversion or pipetting. Use the
freshly prepared working solution on the same day for optimal results.[2][6]

Experimental Workflow Visualization

The following diagram illustrates the logical flow for preparing ceftazidime pentahydrate stock
and working solutions.

/Stock Solution Preparation (10 rng/rnL)\

1. Weigh Powder
(100 mg Ceftazidime Pentahydrate)

2. Add Solvent
(10 mL Sterile Water or PBS)

3. Vortex to Dissolve

4. Sterile Filter
(0.22 pm Syringe Filter)

5. Aliquot & Store
(-20°C or -80°C)

/Working Solution Preparation\

6. Thaw Stock Aliquot

7. Dilute in Medium/Buffer
(e.g., to 100 pg/mL)

8. Use Freshly Prepared

Click to download full resolution via product page

Caption: Workflow for preparing ceftazidime pentahydrate solutions.

Safety and Handling Precautions

» Handle ceftazidime pentahydrate powder in a well-ventilated area or a chemical fume hood

to avoid inhalation.
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o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, as the compound
may be hazardous.[6]

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information
before use.

o Solutions should be inspected for particulate matter and discoloration prior to use. Do not
use if precipitates or haziness are observed.[14]

» Ceftazidime is incompatible with certain substances, including aminoglycoside solutions,
vancomycin, and sodium bicarbonate; do not mix them in the same container.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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